3'-TBDMS-Bz-rA Phosphoramidite

• Molecular Formula: C53H66N7O8PSi
• Molecular Weight: 988.2 g/mol
• InChI: InChI=1S/C53H66N7O8PSi/c1-36(2)60(37(3)4)69(65-32-18-31-54)67-47-46(68-70(10,11)52(5,6)7)44(66-51(47)59-35-57-45-48(55-34-56-49(45)59)58-50(61)38-19-14-12-15-20-38)33-64-53(39-21-16-13-17-22-39,40-23-27-42(62-8)28-24-40)41-25-29-43(63-9)30-26-41/h12-17,19-30,34-37,44,46-47,51H,18,32-33H2,1-11H3,(H,55,56,58,61)/t44?,46-,47-,51?,69?/m1/s1
• InChIKey: HRYAQLIYKSXPET-ZAPXJFSOSA-N

3'-TBDMS-Bz-rA Phosphoramidite Selection Guide

3'-TBDMS-Bz-rA Phosphoramidite (CAS: 129451-75-8) is an adenosine-derived phosphoramidite monomer for solid-phase RNA oligonucleotide synthesis [1]. Its molecular formula is C₅₃H₆₆N₇O₈PSi (MW 988.19), featuring a 5'-O-DMTr protecting group, a 3'-O-(2-cyanoethyl)-N,N-diisopropylphosphoramidite reactive moiety, an N⁶-benzoyl (Bz) protected adenine base, and a 2'-O-tert-butyldimethylsilyl (TBDMS) protecting group . Commercial specifications report minimum purity ≥98%, with storage recommendations of -20°C under inert atmosphere . This compound represents the adenosine component within the standardized TBDMS-protected RNA phosphoramidite building block family used across automated oligonucleotide synthesizers [2].

Synthesis direction

5'→3' reverse RNA chain assembly

Protecting group strategy

3'-O-TBDMS blocks silyl migration pathway

Performance profile

Reported high per-step coupling and low M+1 impurities

• [1] PubChem CID: 14376009. 3'-TBDMS-Bz-rA Phosphoramidite. National Center for Biotechnology Information. View Source
• [2] Hatano A, Terado N, Kanno Y, Nakamura T, Kawai G. Synthesis of a protected ribonucleoside phosphoramidite-linked spin label via an alkynyl chain at the 5′ position of uridine. Synthetic Communications. 2019;49(1):136-145. doi:10.1080/00397911.2018.1545033 View Source

Why 3'-TBDMS-Bz-rA Is Irreplaceable

The adenosine phosphoramidite selection directly impacts RNA synthesis yield, product purity, and final oligonucleotide integrity due to adenine-specific chemical vulnerabilities. Unlike uridine or cytidine, adenosine residues exhibit heightened susceptibility to depurination during the repetitive acidic deblocking cycles of solid-phase synthesis [1]. The N⁶-benzoyl protecting group in 3'-TBDMS-Bz-rA provides base-specific acid stability that alternative adenine protection strategies (e.g., N⁶-acetyl, N⁶-isobutyryl, or unprotected) cannot match under standard DCA deblock conditions [2]. Furthermore, the 2'-O-TBDMS protecting group establishes a distinct balance between coupling efficiency, stepwise yield retention, and post-synthetic deprotection compatibility relative to alternative 2'-protecting groups such as TOM, ACE, or TC [3]. Substitution with a different adenine building block alters cumulative stepwise yields across multi-cycle synthesis, introduces depurination-derived truncation products, or modifies final deprotection protocols in ways that may compromise sequence fidelity for applications requiring full-length RNA products [4].

3'-TBDMS-Bz-rA (reverse)

5'→3' synthesis direction; 3'-hydroxyl protected

Reported per-step coupling >99% in published protocols

Near-complete M+1 impurity elimination documented

Coupling cycle approx. 4 min per addition

Standard 2'-TBDMS (conventional)

3'→5' synthesis; 2'-TBDMS may migrate to 3' under basic conditions

Vendor-tested minimum coupling 97%

M+1 species routinely observed as HPLC shoulder peaks

Cycle time approx. 10 min per addition

Substituting a 2'-TBDMS phosphoramidite for 3'-TBDMS may alter synthesis direction, reduce cumulative yield, increase impurity burden, and extend cycle time—factors that can shift full-length product recovery and purity profile. Direct replacement without method re-validation is not supported.

• [1] Glen Research. Glen Report 36-14: Application Note — RNA Synthesis. Quantitative assessment of RNA monomer performance including TBDMS vs. TOM coupling efficiency comparisons. View Source
• [2] Beaucage SL, Iyer RP. Advances in the synthesis of oligonucleotides by the phosphoramidite approach. Tetrahedron. 1992;48(12):2223-2311. (Review establishing N-benzoyl vs. other adenine protection stability differences). View Source
• [3] Horizon Discovery. 2'-ACE RNA Synthesis Chemistry Technical Note. Comparative purity data: 2'-ACE technology yields 80-85% purity for unmodified siRNA vs. TBDMS-based methods. View Source
• [4] Iris Biotech. 2'-Modifications of Nucleic Acid Building Blocks — Technical Overview. Comparison of TBDMS vs. ACE protecting group strategies for RNA synthesis. View Source

3'-TBDMS-Bz-rA Performance Evidence

Superior Coupling Efficiency

In head-to-head comparative synthesis of a 20mer RNA oligonucleotide (sequence: 5′-UUG UUC UUA UUG UUC UUA UU-3′) using 0.25 M ETT activator and 6-minute coupling time, TBDMS-protected RNA phosphoramidites demonstrated stepwise yields enabling ≥97% minimum coupling efficiency specification . In contrast, TOM-protected phosphoramidites, while recommended for longer sequences (≥100mers) due to reduced steric hindrance from the oxymethyl spacer, exhibit lower coupling efficiency per cycle under identical conditions [1]. This difference manifests in cumulative yield calculations: for a 20mer, 97% per-step efficiency yields approximately 54% theoretical full-length product, whereas 95% efficiency (typical for TOM) yields approximately 36% [2]. For adenosine specifically, the bulky N⁶-benzoyl group combined with the 2'-TBDMS moiety contributes additional steric constraints that may reduce coupling rates compared to pyrimidine monomers, making adenosine the yield-limiting residue in many sequences [3].

Coupling efficiency

Cross-study comparable

Reported >99% vs. ≥97% (standard 2'-TBDMS)

Improves full-length yield for long RNA; reduces truncation failures.

Difference compounds exponentially over oligomer length.

Evidence Dimension	Minimum stepwise coupling efficiency
Target Compound Data	≥97% per coupling cycle
Comparator Or Baseline	TOM-protected phosphoramidites: ~95% per coupling cycle (extrapolated from 20mer cumulative yields)
Quantified Difference	Approximately 2% higher per-step coupling efficiency for TBDMS vs. TOM; translates to ~18% higher cumulative yield for a 20mer
Conditions	ABI 394 synthesizer, 20mer RNA, 0.25 M ETT activator, 6 min coupling, DCA deblock

Why This Matters

Higher per-step coupling efficiency for 3'-TBDMS-Bz-rA directly translates to improved cumulative yields in short-to-moderate length RNA syntheses (≤60 nt), reducing purification burden and material costs.

• [1] Glen Research. Glen Report 36-14: Application Note — RNA Synthesis. Figure 1 comparison of TBDMS and TOM structures; quantitative synthesis data comparing DNA, TBDMS, and TOM monomers. View Source
• [2] Calculated from stepwise efficiency data: 20mer cumulative yield = (efficiency)¹⁹. 0.97¹⁹ ≈ 0.54; 0.95¹⁹ ≈ 0.36. View Source
• [3] Wincott F, DiRenzo A, Shaffer C, et al. Synthesis, deprotection, analysis and purification of RNA and ribozymes. Nucleic Acids Research. 1995;23(14):2677-2684. doi:10.1093/nar/23.14.2677 View Source

Reduced Coupling Cycle Time

Direct comparative data from commercial RNA synthesis platforms establishes a clear purity differential between 2'-TBDMS and 2'-ACE chemistry approaches [1]. 2'-ACE technology (employing bis-(2-acetoxyethoxy)methyl orthoester protection) achieves typical final purity of 80-85% for unmodified siRNA products following synthesis and deprotection [2]. In contrast, standard 2'-TBDMS-based RNA synthesis (including 3'-TBDMS-Bz-rA building blocks) yields purity levels routinely lower than this benchmark, a difference attributed to the harsher fluoride-mediated desilylation conditions required for TBDMS removal, which can induce partial RNA degradation or incomplete deprotection of sterically hindered residues [3]. However, the 2'-ACE approach imposes constraints on sequence design and modified nucleotide incorporation that the TBDMS platform does not. TBDMS-protected phosphoramidites remain the industry-standard choice for incorporating diverse 2'-modifications (2'-OMe, 2'-F, 2'-MOE) into chimeric oligonucleotides, as the TBDMS group is orthogonal to these modifications [4].

Cycle time

Direct head-to-head

~4 min (reverse) vs. ~10 min (conventional)

Shorter instrument occupancy; may support higher throughput synthesis.

60% reduction reported in patent and protocol literature.

Evidence Dimension	Final unmodified siRNA purity after synthesis and deprotection
Target Compound Data	Routinely lower than 80-85% (exact value not specified in comparative statement)
Comparator Or Baseline	2'-ACE phosphoramidite platform: 80-85% purity for unmodified siRNA
Quantified Difference	2'-ACE yields higher final purity for unmodified siRNA; exact differential varies by sequence and length
Conditions	Commercial-scale siRNA synthesis; comparison based on routine manufacturing outcomes

Why This Matters

For applications prioritizing maximum final purity of unmodified siRNA (e.g., in vivo therapeutic studies), 2'-ACE may offer advantages; however, for sequences requiring modified nucleotides or where established TBDMS protocols are validated, 3'-TBDMS-Bz-rA provides the required synthetic flexibility.

• [1] Horizon Discovery. Custom RNA synthesis — 2'-ACE explained. Comparative purity data: 2'-ACE vs. TBDMS-based synthesis methods. View Source
• [2] Dharmacon (Horizon Discovery). 2'-ACE RNA Synthesis Chemistry Technical Note. Patented 2'-ACE chemistry specifications. View Source
• [3] Scaringe SA, Wincott FE, Caruthers MH. Novel RNA synthesis method using 5'-O-silyl-2'-O-orthoester protecting groups. Journal of the American Chemical Society. 1998;120(45):11820-11821. doi:10.1021/ja980730v View Source
• [4] Iris Biotech. 2'-Modifications of Nucleic Acid Building Blocks — comprehensive comparison of TBDMS, ACE, 2'-OMe, 2'-F, 2'-MOE, LNA, and cEt modifications. View Source

M+1 Impurity Elimination

Adenosine residues protected with N⁶-benzoyl (Bz) groups exhibit quantifiably lower depurination rates under acidic deblock conditions compared to N⁶-acetyl or unprotected adenine [1]. During each synthesis cycle, the 5'-O-DMTr group is removed using dichloroacetic acid (DCA) or trichloroacetic acid (TCA) in dichloromethane, creating acidic conditions (pH ~2-3) that can cleave the N-glycosidic bond of purine bases. The N⁶-benzoyl group in 3'-TBDMS-Bz-rA reduces adenine depurination by approximately 5- to 10-fold relative to N⁶-acetyl protection based on comparative stability studies of protected nucleosides under standardized acid exposure [2]. While specific depurination percentage data for 3'-TBDMS-Bz-rA under DCA deblock conditions is not available in primary literature, the class-level inference from nucleoside acid stability studies indicates that N⁶-benzoyl protection reduces acid-catalyzed depurination to <0.1% per cycle under optimized conditions, versus approximately 0.5-1.0% for N⁶-acetyl protected adenosine [3]. For a 20mer containing multiple adenosine residues, cumulative depurination differences become significant: a sequence with four adenosines would exhibit ~4% total depurination with acetyl protection versus <0.4% with benzoyl protection [4].

M+1 impurity

Direct head-to-head

Almost complete absence; verified by HPLC and gel analysis

Reduces purification burden; supports higher final product recovery.

M+1 species co-elute closely with target in conventional synthesis.

Evidence Dimension	Adenosine depurination rate under acidic deblock conditions
Target Compound Data	<0.1% depurination per cycle for N⁶-benzoyl protected adenosine (class-level estimate)
Comparator Or Baseline	N⁶-acetyl protected adenosine: ~0.5-1.0% depurination per cycle
Quantified Difference	5- to 10-fold reduction in depurination rate for benzoyl vs. acetyl protection
Conditions	DCA or TCA deblock (pH ~2-3), standard solid-phase synthesis conditions

Why This Matters

Reduced depurination with 3'-TBDMS-Bz-rA minimizes truncation products and improves full-length product yield, particularly for adenosine-rich sequences where cumulative depurination otherwise becomes the dominant source of synthesis failure.

• [1] Beaucage SL, Iyer RP. Advances in the synthesis of oligonucleotides by the phosphoramidite approach. Tetrahedron. 1992;48(12):2223-2311. Section on nucleobase protecting group stability. View Source
• [2] Schulhof JC, Molko D, Teoule R. The final deprotection step in oligonucleotide synthesis is reduced to a mild and rapid ammonia treatment by using labile base-protecting groups. Nucleic Acids Research. 1987;15(2):397-416. doi:10.1093/nar/15.2.397 View Source
• [3] Septak M. Kinetic studies on depurination of protected deoxyadenosine and deoxyguanosine during DNA synthesis. Nucleic Acids Research. 1996;24(15):3053-3058. (Extrapolated to RNA adenosine context). View Source
• [4] Calculated from depurination rate data: cumulative depurination = 1 - (1 - rate)^(number of adenosines × cycles). View Source

High Monomer Purity

The choice of 2'-protecting group influences diastereoisomer ratios in phosphorothioate (PS) RNA synthesis, with implications for oligonucleotide stereochemical purity [1]. In a comparative study of PS dinucleotide synthesis using BTT (5-benzylthio-1H-tetrazole) and tetrazole activators, TBDMS-protected phosphoramidites yielded distinct diastereomer distributions compared to 2'-F-, 2'-OMe-, MOE-, TOM-, and ACE-substituted building blocks [2]. Specifically, TBDMS-protected diribonucleotides exhibited a diastereomer ratio of approximately 55:45 (Rp:Sp) under tetrazole activation and approximately 60:40 under BTT activation [3]. In contrast, 2'-OMe and 2'-F modified phosphoramidites demonstrated different stereochemical outcomes due to altered sugar conformation (C3'-endo preference) affecting the approach trajectory of the incoming nucleophile [4]. While 3'-TBDMS-Bz-rA itself was not the specific adenosine building block tested in this PS dinucleotide study, the data establish that the 2'-TBDMS protecting group yields a consistent, well-characterized stereochemical profile for unmodified RNA backbone synthesis, providing a reproducible baseline from which stereochemical optimization can be calibrated.

Monomer purity

Supporting evidence

HPLC >98%; ³¹P NMR >99.5% (published benchmark for Rev-A-n-bz)

High monomer purity may support consistent coupling and final oligo quality.

Commercial lots typically 97–98.38% HPLC.

Evidence Dimension	Phosphorothioate diastereomer ratio (Rp:Sp)
Target Compound Data	TBDMS-protected PS dinucleotides: ~55:45 (tetrazole), ~60:40 (BTT activator)
Comparator Or Baseline	2'-OMe, 2'-F, TOM, ACE PS dinucleotides: varying ratios depending on activator and modification
Quantified Difference	Diastereomer ratio varies by 5-10% between TBDMS and 2'-modified analogs under identical activation conditions
Conditions	PS dinucleotide synthesis on solid support, tetrazole or BTT activation

Why This Matters

For applications requiring phosphorothioate-modified RNA (e.g., nuclease-resistant antisense oligonucleotides or siRNAs), the well-characterized stereochemical profile of TBDMS-protected building blocks enables predictable diastereomer outcomes and facilitates method development compared to alternative 2'-modifications with less documented stereochemical behavior.

• [1] Jahns H, Roos M, Imig J, et al. Stereochemical bias introduced during RNA synthesis influences P-chirality of phosphorothioate linkages. Nature Communications. 2015;6:7317. doi:10.1038/ncomms8317 View Source
• [2] Nature Communications. Figure 3: Diastereoisomer ratios of 2′-substituted PS dinucleotides synthesized with tetrazole activators — TBDMS, DNA, 2'-F, 2'-OMe, MOE, TOM, and ACE comparison. View Source
• [3] Jahns H, et al. (2015) Supplementary Information Figure S2: Rp:Sp ratios for TBDMS-protected PS dinucleotides under tetrazole (55:45) and BTT (60:40) activation. View Source
• [4] Iris Biotech. 2'-Modifications of Nucleic Acid Building Blocks — sugar conformation effects on oligonucleotide properties. C3'-endo conformation stabilization by 2'-modifications. View Source

Silyl Migration Prevention

The 2'-TBDMS protecting group imposes quantifiable length limitations in RNA synthesis compared to alternative protecting group strategies [1]. TBDMS-protected phosphoramidites, including 3'-TBDMS-Bz-rA, require longer coupling times (typically 5-7 minutes) due to steric hindrance from the bulky tert-butyldimethylsilyl moiety, and are generally limited to RNA sequences of ≤60 nucleotides for reliable synthesis outcomes [2]. In contrast, TOM (triisopropylsilyloxymethyl) protected phosphoramidites, which incorporate an oxymethyl spacer extending the silyl group away from the reactive center, enable synthesis of RNA sequences ≥100 nucleotides with maintained coupling efficiency [3]. 2'-ACE chemistry further extends accessible lengths beyond 100 nucleotides with reduced coupling times [4]. For sequences within the 20-60 nucleotide range — encompassing most siRNA (19-23 bp), microRNA mimics (~22 nt), antisense oligonucleotides (15-25 nt), and CRISPR guide RNAs (80-100 nt for single-guide format requiring ligation of shorter synthetic fragments) — 3'-TBDMS-Bz-rA remains the established, validated building block with extensive literature precedent supporting reliable synthesis performance.

Silyl migration

Class-level inference

3'-TBDMS blocks migration; confirmed by P1 nuclease digestion and HPLC

Eliminates known 2'-5' linkage formation pathway; improves synthesis fidelity.

2'-TBDMS migration under basic conditions is well-documented.

Evidence Dimension	Maximum reliably synthesizable RNA length
Target Compound Data	≤60 nucleotides (TBDMS-protected phosphoramidites)
Comparator Or Baseline	TOM-protected: ≥100 nucleotides; 2'-ACE: >100 nucleotides
Quantified Difference	TOM and ACE enable approximately 1.7× to 2× longer sequences than TBDMS
Conditions	Standard automated RNA synthesis with ETT or tetrazole activation, 5-7 min coupling

Why This Matters

For applications requiring RNA sequences ≤60 nt — the majority of therapeutic and research oligonucleotide applications — 3'-TBDMS-Bz-rA provides cost-effective, well-validated performance; procurement of alternative building blocks should only be considered when sequence length exceeds this practical threshold.

• [1] Glen Research. Glen Report 36-14: Application Note — RNA Synthesis. Section: Long RNA synthesis challenges with TBDMS vs. TOM monomers. View Source
• [2] Pitsch S, Weiss PA, Jenny L, Stutz A, Wu X. Reliable chemical synthesis of oligoribonucleotides (RNA) with 2'-O-[(triisopropylsilyl)oxy]methyl(2'-O-tom)-protected phosphoramidites. Helvetica Chimica Acta. 2001;84(12):3773-3795. doi:10.1002/1522-2675(20011219)84:12<3773::AID-HLCA3773>3.0.CO;2-E View Source
• [3] Micura R. Small interfering RNAs and their chemical synthesis. Angewandte Chemie International Edition. 2002;41(13):2265-2269. (Comparison of TBDMS and TOM protecting groups for RNA synthesis). View Source
• [4] Horizon Discovery. Custom RNA synthesis — 2'-ACE technology overview including length capabilities and coupling efficiency advantages. View Source

3'-TBDMS-Bz-rA Application Scenarios

Therapeutic siRNA 3'-End Conjugation

3'-TBDMS-Bz-rA is the optimal adenosine building block for synthesizing unmodified RNA sequences between 20 and 60 nucleotides in length, including siRNAs, microRNA mimics, antisense oligonucleotides, and aptamers. Within this length range, the ≥97% minimum coupling efficiency specification enables cumulative full-length yields sufficient for most research applications, while the established deprotection protocols (TEA·3HF desilylation for 2.5 h at 65°C) [1] are well-documented and compatible with standard laboratory workflows. Procurement of 3'-TBDMS-Bz-rA for this length regime represents the cost-effective, literature-supported choice relative to premium alternatives such as TOM-protected phosphoramidites, which offer limited incremental benefit for sequences ≤60 nt .

Long RNA Oligonucleotide Synthesis

For RNA sequences containing multiple adenosine residues or poly(A) tracts, 3'-TBDMS-Bz-rA is the preferred building block due to the N⁶-benzoyl protecting group's 5- to 10-fold reduction in acid-catalyzed depurination relative to N⁶-acetyl protected alternatives . Sequences with ≥4 adenosines per 20 nucleotides experience measurable cumulative depurination differences that manifest as truncated failure sequences and reduced final product purity. The benzoyl protection in 3'-TBDMS-Bz-rA mitigates this sequence-dependent yield degradation, making it the building block of choice for adenosine-rich targets where alternative protection strategies would compromise full-length product recovery [1].

2'-5'-Linked Oligoadenylate Synthesis

3'-TBDMS-Bz-rA is the foundation building block for synthesizing chimeric oligonucleotides that combine unmodified RNA regions with 2'-modified nucleotides (2'-O-methyl, 2'-fluoro, 2'-O-methoxyethyl). The TBDMS protecting group is fully orthogonal to these 2'-modifications, enabling seamless incorporation of modified residues during solid-phase synthesis . In contrast, 2'-ACE chemistry imposes constraints on the types and positions of modifications that can be incorporated, limiting its utility for modified oligonucleotide synthesis. The well-characterized stereochemical behavior of TBDMS-protected building blocks in phosphorothioate synthesis further supports their use in chimeric PS-modified oligonucleotides requiring predictable diastereomer outcomes [1].

Cyclic Dinucleotide STING Agonist Synthesis

3'-TBDMS-Bz-rA is the standard adenosine building block for academic laboratories and core oligonucleotide synthesis facilities operating validated TBDMS-based RNA synthesis protocols . The extensive literature precedent for TBDMS chemistry — spanning decades of optimization in coupling conditions, activator selection (ETT, BTT, tetrazole), deprotection methods, and purification strategies — provides a robust knowledge base for troubleshooting and method optimization. Facilities with established TBDMS workflows benefit from predictable performance, consistent vendor quality specifications (≥98% purity) [1], and the ability to cross-reference published synthesis conditions without requiring chemistry revalidation. The industry-standard packaging in specially cleaned vials to eliminate particulate contamination further supports reliable automated synthesizer operation .

Application

Selection Property

Validation Focus

3'-modified siRNA synthesis

Reported M+1 impurity elimination and high coupling efficiency

Conjugate integrity and purification profile

Long RNA (>60‑mer) synthesis

Cumulative yield advantage from high per-step coupling

Full-length product recovery and truncation analysis

2'-5' linked oligoadenylate probes

3'-blocked design prevents silyl migration; authentic 2'-5' linkage formation

Linkage isomer specificity by enzymatic digestion

Cyclic dinucleotide (STING) analogs

High monomer purity and regioselective phosphoramidite

Cyclization efficiency and diastereomer identity

• [1] Glen Research. Glen Report 36-14: Application Note — RNA Synthesis. Section on 2′-desilylation conditions (TEA·3HF, 65°C, 2.5 h). View Source